Cas no 18595-15-8 (Methyl 3-amino-5-methylbenzoate)

• Product Name: Methyl 3-amino-5-methylbenzoate
• CAS No: 18595-15-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD09263222
• CID: 123067
• PubChem ID: 21129903
• Update Time: 2025-05-28

Methyl 3-amino-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-methylbenzoate
• 3-Amino-5-Iodo-methyl benzoate
• 3-amino-5-methylBenzoic acid methyl ester
• Benzoic acid,3-amino-5-methyl-, methyl ester
• Methyl 5-amino-3-iodobenzoate
• 3-amino-5-methyl-benzoic acid methyl ester
• 5-Amino-3-methyl-benzoesaeure-methylester
• Benzoic acid, 3-amino-5-methyl-, methyl ester
• AB0072771
• ST24047792
• 3-Amino-5-methyl-benzoic acid methyl ester, AldrichCPR
• SCHEMBL3349389
• MFCD09263222
• DTXSID20610923
• FT-0749857
• AKOS012321778
• EN300-651698
• CS-0028806
• DS-14150
• SB34631
• 3-chloro-2-hydroxypropanesulphonicacid
• SY102800
• AC-28503
• 18595-15-8

• MDL： MFCD09263222
• Inchi： 1S/C9H11NO2/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5H,10H2,1-2H3
• InChI Key： BPJRIMLTKIFIHS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC(C)=C1)N)=O

Computed Properties

• Exact Mass: 276.96000
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.5

Experimental Properties

• Density: 1.132±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 303.1°C at 760 mmHg
• Flash Point: 158.1°C
• Refractive Index: 1.558
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 52.32000
• LogP: 2.24120